Cas no 5085-07-4 (glutaraldehyde 2,4-dinitrophenylhydrazone)

• Product Name: glutaraldehyde 2,4-dinitrophenylhydrazone
• CAS No: 5085-07-4
• MF: C₁₇H₁₆N₈O₈
• MW: 460.35774230957
• CID: 934373
• PubChem ID: 9659690
• Update Time: 2025-04-19

glutaraldehyde 2,4-dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• glutaraldehyde 2,4-dinitrophenylhydrazone
• Glutaraldehyde (DNPH Derivative)
• AKOS025293917
• 5085-07-4
• Glutaraldehyde bis(2,4-dinitrophenylhydrazone)
• N-[(E)-[(5E)-5-[(2,4-dinitrophenyl)hydrazinylidene]pentylidene]amino]-2,4-dinitroaniline

• Inchi： 1S/C17H16N8O8/c26-22(27)12-4-6-14(16(10-12)24(30)31)20-18-8-2-1-3-9-19-21-15-7-5-13(23(28)29)11-17(15)25(32)33/h4-11,20-21H,1-3H2/b18-8+,19-9+
• InChI Key： QAUJHIMXYLFORD-GCBPPVMSSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/CCC/C=N/NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 460.10900
• Monoisotopic Mass: 460.10910950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.9
• Topological Polar Surface Area: 184

Experimental Properties

• Density: 1.592
• Melting Point: 196-197 °C(lit.)
• Boiling Point: 680.069°C at 760 mmHg
• Flash Point: 2 °C
• Refractive Index: 1.691
• PSA: 232.06000
• LogP: 6.22410

glutaraldehyde 2,4-dinitrophenylhydrazone Security Information

• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38-36-20/21/22-11
• Safety Instruction： S26; S36; S16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R36; R20/21/22; R11
• Storage Condition：2-8°C